Cas no 1448038-31-0 (N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide)

• Product Name: N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide
• CAS No: 1448038-31-0
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 5848310
• PubChem ID: 71808545
• Update Time: 2025-07-24

N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)thiophene-3-carboxamide
• 1448038-31-0
• F6440-3857
• AKOS024563373
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]THIOPHENE-3-CARBOXAMIDE

• Inchi： 1S/C13H15N3OS/c1-16-12(9-2-3-9)6-11(15-16)7-14-13(17)10-4-5-18-8-10/h4-6,8-9H,2-3,7H2,1H3,(H,14,17)
• InChI Key： FUKHREGLUXRDPW-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCC1C=C(C2CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 261.09358328g/mol
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.2Ų

Additional information on N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide

Comprehensive Overview of N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide (CAS No. 1448038-31-0)

The compound N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide, identified by its CAS No. 1448038-31-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a cyclopropyl-substituted pyrazole core with a thiophene carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide has surged, driven by the need for innovative solutions in drug discovery and crop protection. The pyrazole and thiophene rings are known for their versatility in medicinal chemistry, often contributing to enhanced pharmacokinetic properties and target selectivity. This compound's CAS No. 1448038-31-0 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide?" The synthesis typically involves multi-step organic reactions, including amide coupling between the thiophene-3-carboxylic acid derivative and the aminomethyl pyrazole intermediate. Optimizing these reactions for yield and scalability remains a key focus for chemists, as highlighted in recent publications.

The cyclopropyl group in this molecule is particularly noteworthy, as it often imparts improved metabolic stability and binding affinity in drug-like compounds. This aligns with the growing trend in pharmaceutical research to explore small-ring systems for their conformational rigidity and potential to reduce off-target effects. Additionally, the thiophene carboxamide moiety is a common pharmacophore in kinase inhibitors, making this compound a subject of interest in oncology and inflammation research.

From an agrochemical perspective, N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide has been investigated for its potential as a pesticide intermediate. The pyrazole-thiophene hybrid structure may offer novel modes of action against resistant pest strains, addressing a critical challenge in modern agriculture. Researchers are also exploring its environmental fate and ecotoxicological profile, which are essential considerations for regulatory approval.

Another hot topic in discussions about this compound is its structure-activity relationship (SAR). Modifications to the cyclopropyl or methyl groups on the pyrazole ring, or the thiophene carboxamide side chain, can significantly alter its biological activity. Computational chemistry and molecular docking studies are increasingly used to predict these effects, reducing the need for extensive trial-and-error experimentation.

For those searching for "suppliers of CAS 1448038-31-0", it's important to note that this compound is typically available in small quantities for research purposes. Reputable suppliers provide detailed analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, to ensure quality and consistency. Storage recommendations usually emphasize protection from moisture and light to maintain stability.

The future of N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]thiophene-3-carboxamide research appears promising, with potential applications extending beyond its current scope. As the scientific community continues to explore privileged structures in drug design, this compound's unique combination of heterocycles may yield breakthroughs in treating challenging diseases or developing more sustainable agrochemicals. Ongoing studies are expected to further elucidate its mechanism of action and optimize its properties for specific applications.